Cas no 1805720-95-9 (1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one
• CAS No: 1805720-95-9
• MF: C₉H₈BrFOS
• MW: 263.126624107361
• CID: 4979088
• Update Time: 2025-10-29

1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one

• Inchi： 1S/C9H8BrFOS/c1-5(12)9(10)7-4-6(13)2-3-8(7)11/h2-4,9,13H,1H3
• InChI Key： XMLNFKZDQYEBDT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(C=1)S)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.7
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one (CAS No. 1805720-95-9)

1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one, with the CAS number 1805720-95-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromo substituent, a fluoro group, and a mercaptophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

The growing demand for fluorinated compounds and sulfur-containing derivatives in modern chemistry has propelled the relevance of 1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one. Fluorination is a key strategy in drug design, as it enhances metabolic stability and bioavailability. Meanwhile, the mercapto group (-SH) offers opportunities for further functionalization, enabling the creation of novel heterocyclic compounds. These attributes align with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

In the context of AI-driven drug discovery, compounds like 1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one are frequently analyzed for their structure-activity relationships (SAR). Computational models and machine learning algorithms are increasingly used to predict their interactions with proteins, reducing the need for extensive lab trials. This synergy between experimental and in silico methods is revolutionizing the field, as highlighted by recent publications in journals like Nature Chemistry and Journal of Medicinal Chemistry.

Another area of interest is the compound’s role in catalysis and material science. Its electron-withdrawing and electron-donating groups make it a candidate for designing advanced ligands and catalysts. For instance, it could be employed in cross-coupling reactions, a staple in constructing complex organic frameworks. Such applications are critical for developing high-performance materials, including polymers and coatings with tailored properties.

From a commercial perspective, the synthesis and supply of CAS 1805720-95-9 are closely monitored due to its niche applications. Suppliers often highlight its high purity and custom synthesis options to meet diverse research needs. Questions like "What are the synthetic routes for 1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one?" or "How to optimize its yield in large-scale production?" are common among chemists, reflecting the compound’s technical complexity.

Safety and handling protocols for 1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one are also frequently discussed. While it is not classified as hazardous under standard regulations, proper storage conditions—such as anhydrous environments and temperature control—are recommended to preserve its stability. These precautions are essential for maintaining the compound’s integrity in long-term research projects.

In summary, 1-Bromo-1-(2-fluoro-5-mercaptophenyl)propan-2-one (CAS 1805720-95-9) represents a multifaceted tool for chemists exploring fluorinated building blocks and sulfur chemistry. Its integration into drug development, catalysis, and material innovation underscores its importance in contemporary science. As research continues to evolve, this compound is poised to play a pivotal role in addressing challenges across multiple disciplines.